Cas no 2229308-15-8 (2-1-(4-bromo-3-nitrophenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(4-bromo-3-nitrophenyl)cyclopropylethan-1-amine
• CAS No: 2229308-15-8
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 5798243
• PubChem ID: 165713948
• Update Time: 2025-10-19

2-1-(4-bromo-3-nitrophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-bromo-3-nitrophenyl)cyclopropylethan-1-amine
• 2-[1-(4-bromo-3-nitrophenyl)cyclopropyl]ethan-1-amine
• 2229308-15-8
• EN300-1922169

• Inchi： 1S/C11H13BrN2O2/c12-9-2-1-8(7-10(9)14(15)16)11(3-4-11)5-6-13/h1-2,7H,3-6,13H2
• InChI Key： RRGIWBLWSQQECR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C1(CCN)CC1

Computed Properties

• Exact Mass: 284.01604g/mol
• Monoisotopic Mass: 284.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-1-(4-bromo-3-nitrophenyl)cyclopropylethan-1-amine

Comprehensive Overview of 2-1-(4-bromo-3-nitrophenyl)cyclopropylethan-1-amine (CAS No. 2229308-15-8)

The compound 2-1-(4-bromo-3-nitrophenyl)cyclopropylethan-1-amine (CAS No. 2229308-15-8) is a structurally unique organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. This compound features a cyclopropyl ring attached to an ethylamine moiety, further substituted with a 4-bromo-3-nitrophenyl group. The presence of both bromo and nitro functional groups makes it a versatile intermediate for further chemical modifications.

In the context of current research trends, 2-1-(4-bromo-3-nitrophenyl)cyclopropylethan-1-amine is often explored for its role in the synthesis of novel small-molecule inhibitors and bioactive compounds. Researchers are particularly interested in its potential to modulate enzymatic activity or serve as a building block for drug discovery projects. The compound's structural complexity and functional group diversity make it a valuable candidate for medicinal chemistry applications.

One of the most frequently asked questions about CAS No. 2229308-15-8 revolves around its synthetic accessibility. The compound can be prepared through multi-step organic reactions, often involving cyclopropanation of appropriate precursors followed by nitration and bromination steps. Its purity and characterization are typically confirmed using advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry.

From a commercial perspective, 2-1-(4-bromo-3-nitrophenyl)cyclopropylethan-1-amine is increasingly demanded by contract research organizations (CROs) and pharmaceutical companies engaged in early-stage drug development. Its unique structure allows for the exploration of structure-activity relationships (SAR) in various therapeutic areas, including central nervous system (CNS) disorders and inflammatory diseases.

The stability and storage conditions of CAS No. 2229308-15-8 are another area of practical interest. Proper handling requires protection from light and moisture, with recommended storage at low temperatures in inert atmospheres. These precautions ensure the compound's integrity for long-term use in research settings.

In the broader context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes to 2-1-(4-bromo-3-nitrophenyl)cyclopropylethan-1-amine. This includes exploring catalytic methods that reduce waste generation and improve atom economy. Such developments align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 2-1-(4-bromo-3-nitrophenyl)cyclopropylethan-1-amine, particularly in the areas of kinase inhibition and GPCR modulation. This underscores the compound's potential as a privileged scaffold in targeted therapy development.

For analytical chemists, the characterization of CAS No. 2229308-15-8 presents interesting challenges due to its multiple functional groups. Specialized chromatographic methods have been developed to separate and quantify this compound from complex reaction mixtures, with reverse-phase HPLC proving particularly effective.

The future research directions for 2-1-(4-bromo-3-nitrophenyl)cyclopropylethan-1-amine likely include exploration of its metabolic stability and pharmacokinetic properties, as these factors are critical for its potential transition from a research chemical to a drug candidate. Computational chemistry approaches are being employed to predict its ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics.

In material science applications, the nitrophenyl moiety of this compound offers potential for nonlinear optical materials development. Researchers are investigating its incorporation into polymeric systems and supramolecular assemblies for specialized applications in optoelectronics.

Quality control standards for CAS No. 2229308-15-8 continue to evolve, with increasing emphasis on impurity profiling and stability-indicating methods. These developments ensure that researchers receive material of consistent quality for their investigations.

The global market for specialized intermediates like 2-1-(4-bromo-3-nitrophenyl)cyclopropylethan-1-amine is expected to grow significantly in coming years, driven by expanding drug discovery pipelines and increased investment in precision medicine approaches.